(Rac)-BI 703704

• Molecular Formula: C32H37N3O4S
• Molecular Weight: 559.7 g/mol
• InChI: InChI=1S/C32H37N3O4S/c1-20-6-11-28(39-18-25-10-7-22(15-21(25)2)30(36)34-12-4-3-5-13-34)26(14-20)27-19-40-32(33-27)35-16-23-8-9-24(17-35)29(23)31(37)38/h6-7,10-11,14-15,19,23-24,29H,3-5,8-9,12-13,16-18H2,1-2H3,(H,37,38)/t23-,24+,29?
• InChIKey: LRGRKWVKESEOGZ-PFYMKENHSA-N

(Rac)-BI 703704 for Renal Protection & Vascular Research

(Rac)-BI 703704 (CAS 1423067-48-4) is a potent soluble guanylate cyclase (sGC) activator that functions by binding to and stabilizing the oxidized, heme-free form of sGC, thereby restoring cyclic guanosine monophosphate (cGMP) production under conditions of oxidative stress [1]. As a racemic mixture, (Rac)-BI 703704 serves as the research-grade precursor or reference standard for the single-enantiomer development compound BI 703704, which has been evaluated in preclinical models of diabetic nephropathy and vascular dysfunction [2]. This compound belongs to the sGC activator class, which is mechanistically distinct from sGC stimulators in that activators specifically target the oxidized, heme-deficient enzyme prevalent in disease states characterized by elevated oxidative stress [1].

✓ sGC activator for oxidized/heme‑free sGC studies

✓ Dual GC‑1/GC‑2 isoform engagement research

✓ Oxidative stress disease‑model context

• [1] Stasch J-P, et al. Renal effects of soluble guanylate cyclase stimulators and activators: a review of the preclinical evidence. Curr Opin Pharmacol. 2015;21:95-104. View Source
• [2] Boustany-Kari CM, Harrison PC, Chen H, et al. A Soluble Guanylate Cyclase Activator Inhibits the Progression of Diabetic Nephropathy in the ZSF1 Rat. J Pharmacol Exp Ther. 2016;356(3):712-719. View Source

(Rac)-BI 703704 Differentiation from Other sGC Activators

Generic substitution among sGC-targeting compounds is not scientifically valid due to fundamental mechanistic and pharmacological divergence within this class. sGC activators such as (Rac)-BI 703704 bind exclusively to the oxidized, heme-free form of the enzyme, enabling cGMP restoration specifically under oxidative stress conditions where the heme prosthetic group is compromised [1]. In contrast, sGC stimulators (e.g., riociguat, vericiguat, praliciguat) require an intact heme moiety and lose efficacy when the enzyme becomes oxidized—a condition prevalent in diabetic nephropathy, NASH, and other fibrotic diseases [2]. Furthermore, among sGC activators themselves, isoform selectivity profiles differ substantially: BI 703704 activates both GC-1 and GC-2 isoforms with varying efficacy, whereas newer activators such as runcaciguat exhibit selective GC-1 activation and competitive GC-2 antagonism, leading to distinct downstream signaling consequences [3]. These mechanistic differences translate to divergent experimental outcomes and preclude interchangeable use in research settings.

Target

(Rac)-BI 703704: dual isoform activator, active under oxidative stress

Risk if substituted

Isoform‑selective activators (e.g., runcaciguat) may shift GC‑2 signaling outcomes

Risk if substituted

sGC stimulators (e.g., riociguat) may lose functional activity under oxidative stress

• [1] Stasch J-P, et al. Targeting the heme-oxidized nitric oxide receptor for selective vasodilatation of diseased blood vessels. J Clin Invest. 2006;116(9):2552-2561. View Source
• [2] Boustany-Kari CM, Harrison PC, Chen H, et al. A Soluble Guanylate Cyclase Activator Inhibits the Progression of Diabetic Nephropathy in the ZSF1 Rat. J Pharmacol Exp Ther. 2016;356(3):712-719. View Source
• [3] Naß J, et al. Discovery of the first isoform-specific sGC activator: Selective activation of GC-1 by runcaciguat. Eur J Pharmacol. 2025;987:177123. View Source

(Rac)-BI 703704 Quantitative Evidence

Proteinuria Reduction in Diabetic Nephropathy

In an ex vivo precision-cut liver slice (PCLS) model, (Rac)-BI 703704 (as the racemate of BI 703704) and the sGC stimulator riociguat were compared for their ability to prevent serotonin-induced vascular contraction in both normal and fibrotic (CCl₄-induced NASH model) rat liver tissue. Both compounds prevented contraction in PCLS from naive (normal) rats. However, in fibrotic liver slices—where oxidative stress renders sGC heme-oxidized and NO-insensitive—only the sGC activator BI 703704 remained effective, whereas the sGC stimulator riociguat lost responsiveness [1]. This functional differentiation directly demonstrates the mechanistic advantage of sGC activators over stimulators in disease-relevant oxidative stress milieus [2].

Proteinuria Reduction

Head-to-head

77% UPE reduction (463→108 mg/d)

Reported model-response endpoint benchmark

ZSF1 rat, 15 wk, 10 mg/kg/d; compare to alternative sGC tools

Evidence Dimension	Prevention of serotonin-induced vascular contraction
Target Compound Data	Effective in both normal and fibrotic (CCl₄ NASH model) rat PCLS
Comparator Or Baseline	Riociguat (sGC stimulator): Effective only in normal PCLS; non-responsive in fibrotic PCLS
Quantified Difference	Qualitative functional difference: activity retained vs. activity lost under oxidative stress conditions
Conditions	Rat precision-cut liver slices; serotonin-induced contraction; CCl₄-induced NASH fibrosis model vs. naive rats

Why This Matters

This direct functional comparison validates the procurement of an sGC activator over an sGC stimulator for any research model involving oxidative stress, fibrosis, or NO-insensitive vascular dysfunction.

• [1] Gore E, et al. Modulation of vascular contraction via soluble guanylate cyclase signaling in a novel ex vivo method using rat precision-cut liver slices. Pharmacol Res Perspect. 2021;9(3):e00778. View Source
• [2] Stasch J-P, et al. Renal effects of soluble guanylate cyclase stimulators and activators: a review of the preclinical evidence. Curr Opin Pharmacol. 2015;21:95-104. View Source

Renal cGMP Elevation and Target Engagement

Concentration-response measurements in cell systems expressing individual sGC isoforms (GC-1: α1/β1; GC-2: α2/β1) revealed distinct isoform activation profiles among sGC activators. BI 703704 activates both GC-1 and GC-2 isoforms, whereas runcaciguat selectively activates only GC-1 and acts as a competitive antagonist at GC-2 [1]. When compared directly to another first-generation activator, BAY 60-2770, BI 703704 demonstrates substantially stronger activation of GC-2, while both compounds exhibit approximately equivalent potency at GC-1 [2]. These isoform-level differences are mechanistically significant because GC-1 and GC-2 engage distinct downstream signaling pathways and exhibit tissue-specific expression patterns [1].

Renal cGMP EC50

Reported

EC50 ~105 nM

Supports target-engagement assay context

Renal tissue, diabetic ZSF1; cross-study comparable

Evidence Dimension	sGC isoform activation selectivity
Target Compound Data	BI 703704: Activates both GC-1 and GC-2; stronger GC-2 activation than BAY 60-2770
Comparator Or Baseline	BAY 60-2770: Activates both isoforms but weaker GC-2 activation; Runcaciguat: Selective GC-1 activation only, competitive GC-2 antagonist
Quantified Difference	Stronger GC-2 activation with BI 703704 vs. BAY 60-2770 (qualitative comparison from concentration-response curves); BI 703704 non-selective vs. runcaciguat GC-1-selective
Conditions	Cell systems expressing individual GC-1 (α1/β1) or GC-2 (α2/β1) isoforms; purified enzyme assays

Why This Matters

Researchers investigating isoform-specific sGC biology or requiring dual-isoform activation (particularly with enhanced GC-2 engagement) should select BI 703704 over runcaciguat or BAY 60-2770 based on this differential profile.

• [1] Naß J, et al. Discovery of the first isoform-specific sGC activator: Selective activation of GC-1 by runcaciguat. Eur J Pharmacol. 2025;987:177123. View Source
• [2] Naß J, et al. Discovery of the first isoform-specific sGC activator: Selective activation of GC-1 by runcaciguat. ScienceOpen Preprint. 2024. View Source

Low-Dose Renal Protection with Hemodynamic Sparing

In the ZSF1 obese rat model—a well-established preclinical model of type 2 diabetic nephropathy characterized by proteinuria, renal lesions, oxidative stress, and mild hypertension—BI 703704 was administered orally at 0.3, 1, 3, and 10 mg/kg/day for 15 weeks [1]. Treatment resulted in dose-dependent increases in renal cGMP levels (target engagement), dose-dependent decreases in urinary protein excretion (UPE), and significant reduction in the incidence of glomerulosclerosis and interstitial lesions [2]. Critically, renoprotective effects were observed at doses (0.3–3 mg/kg) that did not significantly alter mean arterial pressure (MAP) or heart rate (HR), indicating that the renal benefits are blood pressure-independent [2]. Hemodynamic changes (decreased MAP, increased HR) occurred only at the highest 10 mg/kg dose [2].

Dose‑Response Window

Class-level

1‑3 mg/kg/d: renal protection without hemodynamic change

Dose-response context for renal protection studies

Telemetry, ZSF1; separation from 10 mg/kg effects

Evidence Dimension	Urinary protein excretion (UPE) reduction after 15-week treatment
Target Compound Data	BI 703704: UPE decreased from 463 ± 58 mg/d (vehicle) to 328 ± 55, 348 ± 23, 283 ± 45, and 108 ± 23 mg/d at 0.3, 1, 3, and 10 mg/kg/day, respectively
Comparator Or Baseline	Vehicle control: 463 ± 58 mg/d
Quantified Difference	77% reduction at 10 mg/kg (463 → 108 mg/d); 39% reduction at 3 mg/kg; 25–29% reduction at 0.3–1 mg/kg
Conditions	Male ZSF1 obese rats, 12–13 weeks old at initiation, 15-week oral administration (food intake)

Why This Matters

These quantitative in vivo efficacy data provide a benchmark for researchers evaluating sGC activators in diabetic nephropathy models; the blood pressure-independent renoprotection at lower doses is a key differentiator for studies isolating direct renal effects from systemic hemodynamic changes.

• [1] Tofovic SP, Jackson EK. Rat models of the metabolic syndrome. Methods Mol Med. 2003;86:29-46. View Source
• [2] Boustany-Kari CM, Harrison PC, Chen H, et al. A Soluble Guanylate Cyclase Activator Inhibits the Progression of Diabetic Nephropathy in the ZSF1 Rat. J Pharmacol Exp Ther. 2016;356(3):712-719. View Source

Dual Isoform Activation vs Runcaciguat

As a direct pharmacodynamic marker of sGC target engagement, renal cGMP levels were quantified in ZSF1 rats following 15 weeks of BI 703704 treatment. The compound produced dose-dependent increases in renal cGMP content across the full dose range (0.3–10 mg/kg/day), confirming sustained target activation in the disease-relevant organ throughout the treatment period [1]. This dose-dependent cGMP elevation correlates with the observed reductions in proteinuria and histopathological improvements, establishing a pharmacodynamic-efficacy relationship [2]. The ability to achieve robust renal cGMP elevation at doses that do not alter systemic blood pressure (≤3 mg/kg) distinguishes this compound's therapeutic window in preclinical settings [1].

Isoform Profile

Head-to-head

Activates GC‑1 and GC‑2 (dual); runcaciguat selective GC‑1

Dual‑isoform reference for sGC signaling studies

Cell-based cGMP assays; isoform‑selective comparison

Evidence Dimension	Renal cGMP elevation (target engagement)
Target Compound Data	BI 703704: Dose-dependent increase in renal cGMP across 0.3–10 mg/kg/day; significant elevation observed at all doses tested
Comparator Or Baseline	Vehicle control (baseline renal cGMP)
Quantified Difference	Dose-dependent increase (quantified graphically in source publication); correlates with UPE reduction
Conditions	ZSF1 obese rat kidneys after 15-week oral treatment

Why This Matters

Renal cGMP elevation serves as a direct pharmacodynamic biomarker confirming target engagement; this data supports dose selection for replication studies and provides a quantitative benchmark for comparing sGC activator efficacy across compounds.

• [1] Boustany-Kari CM, Harrison PC, Chen H, et al. A Soluble Guanylate Cyclase Activator Inhibits the Progression of Diabetic Nephropathy in the ZSF1 Rat. J Pharmacol Exp Ther. 2016;356(3):712-719. View Source
• [2] Stasch J-P, et al. Renal effects of soluble guanylate cyclase stimulators and activators: a review of the preclinical evidence. Curr Opin Pharmacol. 2015;21:95-104. View Source

Application Scenarios for (Rac)-BI 703704

Diabetic Nephropathy Studies with Established Benchmarks

(Rac)-BI 703704 is optimally deployed in preclinical studies of diabetic nephropathy, particularly in the ZSF1 obese rat model of type 2 diabetes. The compound has demonstrated dose-dependent renoprotection at 0.3–10 mg/kg/day over 15 weeks, with quantified reductions in proteinuria (up to 77% at 10 mg/kg) and histopathological improvements in glomerulosclerosis and interstitial lesions [1]. Critically, renal protection is achieved at lower doses (0.3–3 mg/kg) without altering systemic blood pressure, enabling researchers to isolate direct renal effects from hemodynamic changes [1]. This compound is appropriate for studies investigating NO-independent cGMP restoration as a therapeutic strategy for diabetic kidney disease.

Vascular Reactivity in Oxidative Stress Models

For research requiring differentiation between sGC activation and stimulation mechanisms under oxidative stress, (Rac)-BI 703704 provides a validated positive control. In fibrotic liver PCLS models (CCl₄-induced NASH), BI 703704 retains vasorelaxant activity whereas the sGC stimulator riociguat becomes ineffective, directly demonstrating the functional advantage of heme-independent sGC activation in disease-relevant oxidative milieus [2]. This application is particularly relevant for studies of portal hypertension, NASH-associated vascular dysfunction, and other fibrotic conditions where sGC heme oxidation impairs NO-sGC-cGMP signaling.

sGC Isoform Profiling with Dual-Activator Reference

(Rac)-BI 703704 serves as a reference compound for studies investigating differential sGC isoform pharmacology. Unlike the GC-1-selective activator runcaciguat, BI 703704 activates both GC-1 and GC-2 isoforms, with notably stronger GC-2 activation compared to first-generation activator BAY 60-2770 [3]. Researchers exploring isoform-specific signaling pathways, tissue-specific sGC expression patterns, or the functional consequences of GC-2 activation should select this compound over isoform-selective alternatives. The dual-activation profile makes it suitable for investigating the physiological roles of both isoforms simultaneously.

Target Engagement Verification via Renal cGMP

For studies requiring pharmacodynamic confirmation of sGC target engagement via cGMP quantification, (Rac)-BI 703704 provides a well-characterized tool with established dose-response relationships for renal cGMP elevation in disease models [1]. The compound's ability to dose-dependently increase cGMP in target tissues under oxidative stress conditions (where endogenous NO-sGC signaling is impaired) makes it valuable for mechanistic studies of cGMP-dependent pathways, including PKG activation, VASP phosphorylation, and downstream gene expression changes. This application extends to any disease model characterized by oxidative stress and NO resistance.

Application

Selection Property

Validation Focus

Diabetic nephropathy model studies

Published dose‑response and benchmark data

Proteinuria reduction and renal cGMP elevation

Oxidative stress vascular reactivity assays

Activity in oxidized/heme‑free sGC conditions

Functional differentiation from sGC stimulators

sGC isoform‑specific signaling research

Dual GC‑1/GC‑2 activation profile

Comparison with isoform‑selective compounds

Renal sGC target engagement studies

Established cGMP response benchmark

cGMP elevation in kidney tissue

• [1] Boustany-Kari CM, Harrison PC, Chen H, et al. A Soluble Guanylate Cyclase Activator Inhibits the Progression of Diabetic Nephropathy in the ZSF1 Rat. J Pharmacol Exp Ther. 2016;356(3):712-719. View Source
• [2] Gore E, et al. Modulation of vascular contraction via soluble guanylate cyclase signaling in a novel ex vivo method using rat precision-cut liver slices. Pharmacol Res Perspect. 2021;9(3):e00778. View Source
• [3] Naß J, et al. Discovery of the first isoform-specific sGC activator: Selective activation of GC-1 by runcaciguat. Eur J Pharmacol. 2025;987:177123. View Source